Cas no 2228162-04-5 (4-(2-bromo-6-methoxyphenoxy)piperidine)

• Product Name: 4-(2-bromo-6-methoxyphenoxy)piperidine
• CAS No: 2228162-04-5
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6172942
• PubChem ID: 165643242
• Update Time: 2025-05-20

4-(2-bromo-6-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-methoxyphenoxy)piperidine
• 2228162-04-5
• EN300-1915459

• Inchi： 1S/C12H16BrNO2/c1-15-11-4-2-3-10(13)12(11)16-9-5-7-14-8-6-9/h2-4,9,14H,5-8H2,1H3
• InChI Key： VDCIOWHCBREJTB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC1CCNCC1)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2-bromo-6-methoxyphenoxy)piperidine

4-(2-Bromo-6-Methoxyphenoxy)Piperidine: A Comprehensive Overview

4-(2-Bromo-6-Methoxyphenoxy)Piperidine, also known by its CAS number 2228162-04-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a phenoxy group substituted with bromine and methoxy groups. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

The molecular structure of 4-(2-Bromo-6-Methoxyphenoxy)Piperidine is intriguing. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as the backbone of the molecule. Attached to this ring is a phenoxy group, which is an oxygen atom connected to a phenyl ring. The phenyl ring itself is substituted with bromine at the 2-position and a methoxy group at the 6-position. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 4-(2-Bromo-6-Methoxyphenoxy)Piperidine as a building block in medicinal chemistry. Its ability to form hydrogen bonds due to the presence of the piperidine nitrogen and the methoxy group makes it an attractive candidate for drug design. Additionally, the bromine substituent introduces electronic effects that can modulate the compound's interactions with biological targets, such as enzymes or receptors.

In terms of synthesis, several methods have been reported for the preparation of 4-(2-Bromo-6-Methoxyphenoxy)Piperidine. One common approach involves nucleophilic substitution reactions, where the bromine atom on the phenoxy group acts as a leaving group. This allows for the attachment of various substituents to the phenoxy ring, enabling chemists to tailor the molecule's properties for specific applications. Another method involves coupling reactions, where the piperidine ring is functionalized with different groups to enhance its reactivity or solubility.

The application of 4-(2-Bromo-6-Methoxyphenoxy)Piperidine extends beyond medicinal chemistry. Researchers have explored its use in polymer science, where it serves as a monomer for synthesizing novel materials with tailored mechanical and thermal properties. The presence of multiple functional groups in this compound allows for cross-linking and other polymerization techniques that can lead to advanced materials suitable for high-tech applications.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-(2-Bromo-6-Methoxyphenoxy)Piperidine in various chemical environments. By using molecular modeling tools, scientists can simulate how this compound interacts with other molecules at an atomic level. This has been particularly useful in understanding its potential role as a catalyst or as part of a larger supramolecular assembly.

In conclusion, 4-(2-Bromo-6-Methoxyphenoxy)Piperidine, CAS number 2228162-04-5, is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.